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Compound of Interest

Compound Name: POLYQUATERNIUM-27

CAS No.: 132977-85-6

Cat. No.: B1178274

Get Quote

Executive Summary
Polyquaternium-27 (PQ-27) is a cationic block copolymer formed by the reaction of

Polyquaternium-2 and Polyquaternium-17.[1] Its unique architecture—comprising distinct

polyamide and polyurea blocks—distinguishes it from random acrylate-based polyquaterniums.

[1]

In biomaterial applications, PQ-27 is utilized to transform inert, anionic surfaces (e.g., Titanium,

PEEK, Glass, PMMA) into bioactive interfaces. The block structure facilitates a "Loop-and-

Train" adsorption conformation, providing superior coating stability compared to random

copolymers while delivering two critical functionalities:[1]

Contact-Killing Antimicrobial Activity: Via high-density quaternary ammonium domains.[1]

Interfacial Lubricity: Via hydrated polymer loops that reduce friction (e.g., for catheters or

guidewires).[1]
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The efficacy of PQ-27 relies on its amphiphilic block structure.[1] Unlike random copolymers

that adsorb flatly, PQ-27 self-assembles into a structured monolayer.[1]

Anchoring Blocks (Trains): High charge-density segments electrostatically bind to the

negatively charged substrate.[1]

Functional Blocks (Loops/Tails): Extend into the aqueous medium, providing steric repulsion

(anti-fouling) and exposing cationic groups for antimicrobial action.

Molecular Adsorption Pathway
The following diagram illustrates the thermodynamic assembly of PQ-27 on an oxidized

biomaterial surface.
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Figure 1: Kinetic pathway of Polyquaternium-27 adsorption.[1] Activation creates anionic sites

for the 'Train' blocks, while 'Loops' extend to function.

Experimental Protocol
Objective: Create a stable, antimicrobial monolayer on a Titanium or Polymer substrate.

Materials Required[2][3][4]
Substrate: Medical grade Titanium (Ti6Al4V) or PEEK.[1]

Reagent: Polyquaternium-27 (Commercial grade, typically 20-40% solids in water).[1]

Solvent: Deionized Water (18.2 MΩ[1]·cm) or Phosphate Buffered Saline (PBS).[1]
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Activation: Oxygen Plasma Cleaner or Piranha Solution (

).[1]

Step-by-Step Methodology
Step 1: Surface Activation (Critical)
PQ-27 requires a negatively charged surface for robust anchoring.[1]

Cleaning: Sonicate samples in Acetone, then Ethanol, then DI water (10 min each).

Activation:

Option A (Polymers/PEEK): Oxygen Plasma treat (50W, 0.5 mbar, 2 mins).

Option B (Titanium/Glass): Piranha Etch (3:1

) for 30 mins. Caution: Exothermic.[1]

Validation: Surface should be superhydrophilic (Contact Angle < 5°).[1]

Step 2: Coating Solution Preparation
Ionic strength modulates the "loop" height. Lower salt concentrations favor flatter adsorption;

moderate salt favors loop formation.[1]

Concentration: Dilute PQ-27 to 1.0% w/v in DI Water.

pH Adjustment: Adjust to pH 7.0 ± 0.2.

Ionic Strength: Add 10mM NaCl to promote block segregation (optional, depending on

desired lubricity).[1]

Step 3: Dip-Coating / Adsorption[1]
Immerse the activated substrate immediately into the PQ-27 solution.[1]

Incubation: 2 hours at Room Temperature (25°C). Note: Equilibrium is usually reached within

30-60 mins, but 2 hours ensures block reorientation.[1]
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Agitation: Gentle orbital shaking (50 rpm) to ensure homogeneity.

Step 4: Rinsing and Drying
Rinse: Dip sequentially in three beakers of fresh DI water to remove loosely bound polymer

(physisorbed layers).[1]

Drying: Dry under a stream of Nitrogen gas.[1]

Curing (Optional): Thermal annealing at 60°C for 1 hour can enhance coating stability on

polymeric substrates by promoting chain interpenetration.[1]

Characterization & Validation
To ensure the protocol was successful, the following validation steps are required.

Method Parameter Measured Expected Result (Success)

XPS (X-ray Photoelectron

Spectroscopy)

Surface Elemental

Composition

Appearance of N1s peak

(Amide/Amine) and reduction

in substrate signal (e.g., Ti2p).

[1]

Contact Angle (Goniometry) Wettability
Shift from <5° (Activated) to

40°-60° (Polymer coated).[1]

Zeta Potential Surface Charge

Reversal from Negative

(approx -40mV) to Positive

(+20 to +40mV).[1]

Ellipsometry Layer Thickness
1.5 nm – 5.0 nm (Indicative of

monolayer vs. multilayer).[1]

Troubleshooting & Optimization
Issue: Coating is unstable (washes off).

Cause: Insufficient substrate activation or pH mismatch.[1]
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Fix: Ensure the substrate is negatively charged (Zeta potential check) before coating.[1]

Ensure coating pH < pKa of the polymer amines to maintain positive charge density.

Issue: Low Antimicrobial Efficacy.[1]

Cause: "Flat" adsorption (Trains only, no Loops).[1]

Fix: Increase ionic strength (NaCl) in the coating solution to 50mM.[1] This screens charges,

reducing chain repulsion and forcing the polymer to form loops, exposing more quaternary

ammonium groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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